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Compound of Interest

Compound Name: 4-Dodecyne

Cat. No.: B14714105

An In-depth Technical Guide to the Physical Properties of 4-Dodecyne for Researchers,
Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the physical properties of 4-
dodecyne, with a specific focus on its boiling and melting points. The information is tailored for
professionals in research, scientific, and drug development fields, offering detailed data and
experimental context.

Physical and Chemical Properties of 4-Dodecyne

4-Dodecyne (C12H22) is an internal alkyne, a class of hydrocarbons characterized by a carbon-
carbon triple bond. Its molecular structure influences its physical properties, which are crucial
for its handling, purification, and use in synthetic applications.

Data Presentation: Quantitative Physical Properties

The key physical properties of 4-dodecyne are summarized in the table below for easy
reference and comparison.
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Property Value Unit Notes

Boiling Point 219 °C At 760 mmHg[1][2]
Melting Point -13.99 °C Estimated[1]
Molecular Weight 166.31 g/mol

Density 0.792 g/cm3

Flash Point 78.3 °C

Vapor Pressure 0.181 mmHg At 25°C[1]

Experimental Protocols

The determination of the boiling and melting points of organic compounds like 4-dodecyne is
fundamental to their characterization. While specific experimental reports for 4-dodecyne are
not detailed in readily available literature, the following standard methodologies are applicable
and widely used.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile organic liquid such as 4-dodecyne, several methods can be employed.

1. Distillation Method (ASTM D1078): This is a common and accurate method for determining
the boiling range of volatile organic liquids.[3]

o Apparatus: A distillation flask, condenser, and a receiving flask are assembled. A calibrated
thermometer is placed so that its bulb is just below the side arm of the distillation flask.

e Procedure: A measured volume of 4-dodecyne is placed in the distillation flask. The sample
is heated, and the temperature is recorded at the moment the first drop of condensate falls
from the condenser. The heating is continued, and the temperature is monitored throughout
the distillation. The boiling point is typically recorded as a range from the initial boiling point
to the final boiling point or dry point.
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2. Capillary Method (Siwoloboff Method): This micro-method is suitable when only a small
amount of the substance is available.

o Apparatus: A small test tube (fusion tube), a capillary tube sealed at one end, a thermometer,
and a heating bath (e.g., Thiele tube with oil or a metal block).[2][4][5]

e Procedure: A few drops of 4-dodecyne are placed in the fusion tube. The capillary tube is
inverted and placed into the fusion tube. The apparatus is gently heated. As the temperature
increases, a stream of bubbles will emerge from the capillary tube. The heat is then
removed, and the liquid is allowed to cool. The boiling point is the temperature at which the
liquid is drawn back into the capillary tube.[6][7]

Melting Point Determination

The melting point is the temperature at which a solid turns into a liquid. For compounds like 4-
dodecyne, which is liquid at room temperature, this determination would involve cooling the
sample until it solidifies and then observing the melting process upon gentle heating.

1. Capillary Tube Method (ASTM E324): This is the most common method for determining the
melting point of a crystalline organic solid.[1]

o Apparatus: A melting point apparatus (e.g., Mel-Temp or a similar device with a heated block
and a thermometer or digital temperature sensor), and a capillary tube.[5]

e Procedure: A small, finely powdered sample of the solidified 4-dodecyne is packed into a
capillary tube. The tube is placed in the melting point apparatus. The sample is heated slowly
(typically 1-2 °C per minute) near the expected melting point. The melting range is recorded
from the temperature at which the first drop of liquid appears to the temperature at which the
entire sample is liquid.[8][9] The sharpness of the melting range is an indicator of purity.[5]
[10]

Visualizations
Experimental Workflow for Physical Property
Determination
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The following diagram illustrates a generalized workflow for the determination of the boiling and
melting points of a chemical sample.
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Caption: Workflow for determining boiling and melting points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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